Cas no 2172451-03-3 (3-(4-bromo-2-methylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid)

• Product Name: 3-(4-bromo-2-methylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid
• CAS No: 2172451-03-3
• MF: C₂₇H₂₄BrNO₄
• MW: 506.387766838074
• CID: 5872937
• PubChem ID: 165823518
• Update Time: 2025-06-09

3-(4-bromo-2-methylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2-methylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid
• EN300-1556671
• 3-(4-bromo-2-methylphenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-3-carboxylic acid
• 2172451-03-3

• Inchi： 1S/C27H24BrNO4/c1-17-14-18(28)10-11-24(17)27(25(30)31)12-13-29(16-27)26(32)33-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-11,14,23H,12-13,15-16H2,1H3,(H,30,31)
• InChI Key： XMMSRXNWOSJTJU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)C1(C(=O)O)CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1

Computed Properties

• Exact Mass: 505.08887g/mol
• Monoisotopic Mass: 505.08887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(4-bromo-2-methylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid

Comprehensive Overview of 3-(4-bromo-2-methylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid (CAS No. 2172451-03-3)

The compound 3-(4-bromo-2-methylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid (CAS No. 2172451-03-3) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This Fmoc-protected pyrrolidine derivative is particularly notable for its structural complexity and potential applications in drug discovery and peptide synthesis. Researchers are increasingly exploring its utility as a building block for the development of novel therapeutic agents, especially in targeting specific biological pathways.

One of the key features of this compound is its Fmoc (9-fluorenylmethoxycarbonyl) protecting group, which is widely used in solid-phase peptide synthesis (SPPS). The Fmoc group provides stability during the synthesis process while allowing for selective deprotection under mild basic conditions. This makes CAS No. 2172451-03-3 a valuable intermediate for the preparation of peptides and peptidomimetics, which are critical in the development of new drugs for conditions such as cancer, autoimmune diseases, and metabolic disorders.

In recent years, the demand for custom synthetic intermediates like 3-(4-bromo-2-methylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid has surged, driven by advancements in high-throughput screening and combinatorial chemistry. This compound’s unique bromo and methyl substituents on the phenyl ring offer opportunities for further functionalization, making it a versatile scaffold for structure-activity relationship (SAR) studies. Its carboxylic acid moiety also enables conjugation with other molecules, enhancing its applicability in bioconjugation and prodrug design.

From an industrial perspective, the synthesis and purification of CAS No. 2172451-03-3 require meticulous attention to detail to ensure high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring its suitability for research and development purposes. The growing interest in Fmoc-protected amino acids and their derivatives has also led to increased scrutiny of their stability, solubility, and compatibility with various reaction conditions.

Another area where this compound is gaining traction is in the field of targeted drug delivery. Its structural attributes allow for the design of prodrugs that can release active pharmaceutical ingredients (APIs) at specific sites within the body, minimizing off-target effects. This aligns with the current trend in precision medicine, where researchers are focusing on personalized therapeutics tailored to individual patient needs. The 4-bromo-2-methylphenyl moiety, in particular, has been explored for its potential role in enhancing binding affinity to certain biological targets.

Environmental and regulatory considerations are also paramount when working with 3-(4-bromo-2-methylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid. Researchers must adhere to guidelines for safe handling, storage, and disposal to minimize any potential environmental impact. The compound’s biodegradability and toxicity profile are subjects of ongoing study, particularly as the pharmaceutical industry moves toward greener and more sustainable practices.

In summary, CAS No. 2172451-03-3 represents a sophisticated and highly functionalized molecule with broad applications in drug discovery and peptide chemistry. Its Fmoc-protected pyrrolidine core, combined with its bromo and carboxylic acid functionalities, makes it a valuable tool for researchers aiming to develop next-generation therapeutics. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovative treatments for a wide range of diseases.